Cas no 74495-70-8 (Vanillylmandelic acid-d)

• Product Name: Vanillylmandelic acid-d
• CAS No: 74495-70-8
• MF: C₉H₁₀O₅
• MW: 201.191188335419
• CID: 556663
• PubChem ID: 12358656
• Update Time: 2025-10-28

Vanillylmandelic acid-d Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a,4-dihydroxy-3-(methoxy-d3)-(9CI)
• 4-Hydroxy-3-methoxymandelic Acid-d3
• 4-HYDROXY-3-(METHOXY-D3)-MANDELIC ACID
• (+/-)-Vanilmandelic Acid-d3
• AG-G-96168
• CTK8F6020
• dl-Vanillomandelic Acid-d3
• HMMA-d3
• Vanilinmandelic Acid-d3
• VMA-d3
• Vanillylmandelic acid-d
• 2-hydroxy-2-[4-hydroxy-3-(?H?)methoxyphenyl]acetic acid
• MS-23086
• AKOS030242929
• 74495-70-8
• D99585
• HY-113121S
• Vanillylmandelic acid-d3
• DTXSID20493910
• CS-0203646
• 2-hydroxy-2-[4-hydroxy-3-(trideuteriomethoxy)phenyl]acetic acid
• Hydroxy{4-hydroxy-3-[(~2~H_3_)methyloxy]phenyl}acetic acid
• 4-hydroxy-3-methoxy-d3-mandelic acid
• Benzeneacetic acid, a,4-dihydroxy-3-(methoxy-d3)- (9CI); 4-Hydroxy-3-methoxy-d3-mandelic acid; 4-Hydroxy-3-methoxymandelic acid-d3; Vanillylmandelic acid-d3; VMA-D3; 4-Hydroxy-3-methoxymandelic acid D3 (methoxy-D3)
• (+/-)-VANILMANDELIC-D3 ACID
• 1ST70002D3
• DL-4-Hydroxy-3-methoxymandelic-d3 acid
• DB-289604
• (+/-)-4-hydroxy-3-methoxy-d3-mandelic acid

• Inchi： 1S/C9H10O5/c1-14-7-4-5(2-3-6(7)10)8(11)9(12)13/h2-4,8,10-11H,1H3,(H,12,13)/i1D3
• InChI Key： CGQCWMIAEPEHNQ-FIBGUPNXSA-N
• SMILES： O(C([2H])([2H])[2H])C1=C(C=CC(=C1)C(C(=O)O)O)O

Computed Properties

• Exact Mass: 201.07165365g/mol
• Monoisotopic Mass: 201.07165365g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.463
• Melting Point: 127-1290C
• Boiling Point: 421.328°C at 760 mmHg
• Flash Point: 173.698°C
• Refractive Index: 1.606
• Solubility: Ethyl Acetate (Slightly, Heated), Methanol (Slightly)
• PSA: 86.99000
• LogP: 0.51880
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Vanillylmandelic acid-d Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Refrigerator